![molecular formula As3 B1241961 Cyclo-triarsenic](/img/structure/B1241961.png)
Cyclo-triarsenic
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Cyclo-triarsenic is a triatomic arsenic.
Scientific Research Applications
Synthesis and Structural Characteristics
- Cyclo-triarsenic has been used in the formation of mononuclear and dinuclear triple-decker sandwich complexes with transition metals, acting as a trihapto-ligand. These complexes have shown unique bonding and properties, including magnetic characteristics and Lewis-base adduct formation capabilities (Vaira & Sacconi, 1982).
- Another study focused on a specific cyclo-triarsenic complex of chromium, revealing insights into its structural characteristics, such as the As-As distance and bond angles (Chen, Wong, & Goh, 1994).
Chemical Synthesis and Applications
- Research has also been conducted on the synthesis of cyclo-2,4,6-triarsa-1,3,5-triazanes from cyclo-2,4-diarsa-1,3-diazanes, demonstrating the general influence of substituent steric strain on the stability of pnictazane oligomers. This study contributes to the broader understanding of cyclopnictazane chemistry (Burford, Landry, Ferguson, & McDonald, 2005).
Catalysis and Organic Chemistry
- Cyclo-triarsenic is relevant in the context of ruthenium-catalyzed azide alkyne cycloaddition reactions, which are crucial in various fields like medicinal chemistry, polymer synthesis, and organocatalysis. This review highlights the scope and applications of such reactions (Johansson, Beke-Somfai, Said Stålsmeden, & Kann, 2016).
- Another study explored the reactivity of coordinated ligands, including cyclo-triarsenic, in the preparation of various ruthenium complexes, contributing to the understanding of complex formation and reactivity in organic chemistry (Domingos, Johnson, & Lewis, 1975).
properties
Product Name |
Cyclo-triarsenic |
---|---|
Molecular Formula |
As3 |
Molecular Weight |
224.7648 g/mol |
InChI |
InChI=1S/As3/c1-2-3-1 |
InChI Key |
ZBZYKQJVGNFPHH-UHFFFAOYSA-N |
Canonical SMILES |
[As]1[As][As]1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.